Cas no 40800-90-6 (3-(Methoxymethylene)-2(3H)-benzofuranone)

3-(Methoxymethylene)-2(3H)-benzofuranone structure
40800-90-6 structure
Product Name:3-(Methoxymethylene)-2(3H)-benzofuranone
CAS No:40800-90-6
MF:C10H8O3
MW:176.168723106384
MDL:MFCD09033002
CID:55294
PubChem ID:5374492
Update Time:2025-04-18

3-(Methoxymethylene)-2(3H)-benzofuranone Chemical and Physical Properties

Names and Identifiers

    • 3-(Methoxymethylene)benzofuran-2(3H)-one
    • 3-(α-Methoxy)methylenebenzofuran-2(3H)-one
    • 3-(Methoxymethylene)-2(3H)-benzofuranone
    • 3-(Methoxymethylene)
    • 3-(A-METHOXY)METHYLENEBENZOFURAN-2(3H)-ONE
    • 3-(methoxymethylene)-(3H)-benzofuran-2-one
    • (3Z)-3-(Methoxymethylene)-1-benzofuran-2(3H)-one #
    • AKOS006331693
    • 40800-90-6
    • 3-(alpha-Methoxy)methylenebenzofuran- 2(3H)-one
    • 2(3H)-Benzofuranone, 3-(methoxymethylene)-
    • AS-82778
    • YDHPXCHZYXPZIS-VURMDHGXSA-N
    • E79418
    • (3Z)-3-(methoxymethylidene)-1-benzofuran-2-one
    • SCHEMBL16561703
    • MDL: MFCD09033002
    • Inchi: 1S/C10H8O3/c1-12-6-8-7-4-2-3-5-9(7)13-10(8)11/h2-6H,1H3/b8-6-
    • InChI Key: YDHPXCHZYXPZIS-VURMDHGXSA-N
    • SMILES: O1C(/C(=C\OC)/C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 176.04700
  • Monoisotopic Mass: 176.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.358g/cm3
  • Boiling Point: 331.1ºC at 760 mmHg
  • Flash Point: 136.6ºC
  • Refractive Index: 1.665
  • PSA: 35.53000
  • LogP: 1.59290
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Methoxymethylene)-2(3H)-benzofuranone Security Information

3-(Methoxymethylene)-2(3H)-benzofuranone Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Methoxymethylene)-2(3H)-benzofuranone Pricemore >>

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